Cas no 289-89-4 (1,2-Oxathiin)
1,2-Oxathiin structure
Product Name:1,2-Oxathiin
CAS No:289-89-4
MF:C4H4OS
MW:100.138959884644
CID:1438157
PubChem ID:19020179
Update Time:2025-04-20
1,2-Oxathiin Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Oxathiin
- oxathiine
- 1,2-Oxathiine
- SCHEMBL10890879
- 289-89-4
- Oxathiin
- DTXSID00597445
- SCHEMBL62472
-
- Inchi: 1S/C4H4OS/c1-2-4-6-5-3-1/h1-4H
- InChI Key: YBKGERLDRMINOV-UHFFFAOYSA-N
- SMILES: S1C=CC=CO1
Computed Properties
- Exact Mass: 99.99832
- Monoisotopic Mass: 99.99828592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 85.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
1,2-Oxathiin Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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